Cas no 957500-07-1 (3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid)

3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid structure

957500-07-1 structure

Product Name:3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid

CAS No:957500-07-1

MF:C₈H₁₀N₂O₂

MW:166.177201747894

MDL:MFCD07186420

CID:841078

PubChem ID:3159656

Update Time:2024-10-25

3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyclopropyl-2-methyl-2H-pyrazole-3-carboxylic acid
- 3-cyclopropyl-1-methyl-1H-Pyrazole-5-carboxylic acid
- 3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid (ACI)
- 5-Cyclopropyl-2-methylpyrazole-3-carboxylic acid
- ALBB-031407
- AKOS000505660
- DB-080344
- WAVQQDWWBUEGMB-UHFFFAOYSA-N
- XH0684
- CS-0144058
- 3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
- 957500-07-1
- 3-cyclopropyl-1-methylpyrazole-5-carboxylic acid
- DTXSID20390218
- AS-36558
- HMS1697A08
- SCHEMBL2215374
- EN300-149183
- Z1198171737
- MFCD07186420
- SY101246
- STL301112
- 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylicacid
- 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid
- MDL： MFCD07186420
- Inchi： 1S/C8H10N2O2/c1-10-7(8(11)12)4-6(9-10)5-2-3-5/h4-5H,2-3H2,1H3,(H,11,12)
- InChI Key： WAVQQDWWBUEGMB-UHFFFAOYSA-N
- SMILES： O=C(C1N(C)N=C(C2CC2)C=1)O

Computed Properties

Exact Mass: 166.074227566g/mol
Monoisotopic Mass: 166.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: NA
Solubility: Very slightly soluble (0.71 g/l) (25 º C),

3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM128215-1g	3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	1g	$353	2021-08-05
Chemenu	CM128215-5g	3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	5g	$1029	2021-08-05
Chemenu	CM128215-10g	3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	10g	$1496	2021-08-05
Chemenu	CM128215-25g	3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	25g	$2786	2021-08-05
Chemenu	CM128215-1g	3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	1g	$***	2023-03-29
abcr	AB461061-250 mg	3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid, 95%; .	957500-07-1	95%	250MG	€231.60	2022-03-24
abcr	AB461061-1 g	3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid, 95%; .	957500-07-1	95%	1g	€406.00	2023-04-22
abcr	AB461061-5 g	3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid, 95%; .	957500-07-1	95%	5g	€1,074.00	2023-04-22
Alichem	A049003546-5g	3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	5g	$1606.66	2023-08-31
Alichem	A049003546-10g	3-Cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid	957500-07-1	95%	10g	$2165.44	2023-08-31

3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylic acid Production Method

Production Method 1

133261-11-7

957500-07-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ; reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Design, synthesis, DFT study and antifungal activity of the derivatives of pyrazolecarboxamide containing thiazole or oxazole ring

Yan, Zhongzhong; Liu, Aiping; Huang, Mingzhi; Liu, Minhua; Pei, Hui; et al, European Journal of Medicinal Chemistry, 2018, 149, 170-181

Production Method 2

957500-07-1

Reaction Conditions

Reference

: Fused ring-substituted six-membered heterocyclic compound, and preparation method therefor and use thereof

, World Intellectual Property Organization, , ,